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Compound of Interest

Compound Name: Fructo-oligosaccharide DP11
Cat. No.: B1165458
Get Quote
\ J

Executive Summary: Operational Safety
Status

Parameter Status Action Code
GHS Classification Non-Hazardous GREEN
Not Listed (Not P, U, F, or K
RCRA Status ] Standard Waste
listed)
Toxicity Non-Toxic / Biodegradable Low Risk
Biological Oxygen Demand Do not drain dispose in bulk

Primary Disposal Risk
(BOD) (>1 ko)

Immediate Directive: FOS DP11 is chemically benign. For small-scale laboratory quantities
(analytical standards, <10 g), it may be disposed of as general solid waste or dissolved and
flushed via sanitary sewer, contingent on local facility wastewater permits. For bulk quantities,
drain disposal is prohibited due to high BOD load on treatment systems.
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Material Safety Profile & Technical Identity

To ensure scientific integrity, we must first establish the chemical nature of the material to justify
the disposal method.

Chemical Name: Fructo-oligosaccharide (Degree of Polymerization ~11)[1]

Common Synonyms: FOS, Oligofructose, Fructan.

CAS Number: 308066-66-2 (General FOS) or 223122-07-4.[1]

Physical State: White to off-white hygroscopic powder.

Scientific Rationale for "Non-Hazardous" Classification

FOS DP11 is a polysaccharide composed of fructose units. It does not exhibit characteristics of
ignitability, corrosivity, reactivity, or toxicity (the 4 RCRA characteristics).

o Toxicology: LD50 data generally exceeds 5,000 mg/kg (oral, rat), classifying it as practically
non-toxic .[1]

» Ecological Impact: While non-toxic to aquatic life, carbohydrates are rapidly metabolized by
bacteria. Releasing large quantities into water systems spikes Biological Oxygen Demand
(BOD), which can deplete dissolved oxygen and harm aquatic ecosystems. This is the
primary "hidden" hazard in disposal .[1]

Step-by-Step Disposal Protocols

Select the protocol that matches your operational scale.

Protocol A: Analytical Standards (Trace Quantities < 50 g)

Context: Expired reference standards, residue in HPLC vials, or small weighing errors.
e Solid Waste Route (Preferred):

o Place the solid powder directly into the laboratory's General Non-Hazardous Waste bin
(trash).[1]
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o Ensure the container is sealed to prevent attracting pests (ants/flies), as FOS is a sugar.

e Aqueous Route (Conditional):

o Check Local Permits: Confirm your facility's wastewater permit allows for
sugar/carbohydrate discharge.

o Dilution: Dissolve the material in water (approx. 5% solution).

o Discharge: Flush down the laboratory sink with copious amounts of water (20:1 water-to-
waste ratio).[1]

o Container Management:
o Triple Rinse: Rinse the empty vial/ampoule three times with water.
o Deface Label: Remove or cross out the label to indicate the container is empty.[2]

o Glass Disposal: Discard the vial in the "Broken Glass/Sharps" container.

Protocol B: Bulk Reagents (Process Waste > 1 kQ)

Context: Pilot scale synthesis, expired bulk drums, or fermentation feedstock.[1]

CRITICAL WARNING:DO NOT flush bulk quantities down the drain. This constitutes a "slug
load" that can violate Clean Water Act compliance by overwhelming the treatment plant's
bacteria.

e Segregation: Collect bulk powder in a dedicated waste drum or heavy-duty bag labeled
"Non-Hazardous Waste - Carbohydrates."

e Disposal Method:
o Landfill: Sanitary landfill is acceptable for this material.[2]

o Incineration: High-temperature incineration is also a valid, clean disposal method for
organic carbohydrates.

» Manifesting: List as "Non-Regulated Material" on waste manifests.
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Protocol C: Mixed Chemical Waste

Context: FOS DP11 dissolved in HPLC mobile phases (e.g., Acetonitrile/Water) or mixed with
toxic reagents.[1]

The "Mixture Rule" applies: If FOS DP11 is mixed with a hazardous solvent, the entire mixture
assumes the hazard classification of the solvent.

e Collection: Collect in a solvent waste carboy compatible with the solvent (e.g., HDPE for
organics).

o Labeling: Label as "Hazardous Waste" listing the solvent (e.g., "Waste Acetonitrile, FOS
Contaminant”).

e Disposal: Hand over to your EHS Hazardous Waste Management team for incineration.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for compliant disposal.
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FOS DP11 Waste Generated

Is it mixed with
hazardous chemicals
(e.g., Solvents)?

o] YES

PROTOCOL C:

Is quantity > 1 kg? Dispose as Hazardous Waste
(Incineration)

ES (Bulk) O (Trace/Standard)

PROTOCOL B: PROTOCOL A:

Solid Waste / Landfill Sanitary Sewer / Lab Trash
(Do NOT Drain Dispose) (Dilute & Flush)

Click to download full resolution via product page
Figure 1: Decision matrix for FOS DP11 disposal based on mixture status and quantity.
Regulatory Compliance Checklist
To ensure your laboratory remains audit-ready, verify the following:
* RCRA (40 CFR 261): Confirmed that FOS DP11 is not a listed hazardous waste .[1]

o Local POTW Limits: If using drain disposal, ensure the daily discharge does not exceed your
facility's BOD or Total Suspended Solids (TSS) limits.

« Container Status: Ensure all empty containers meet the definition of "RCRA Empty" (less
than 3% by weight remaining) before placing in regular trash .[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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